Cas no 2870674-78-3 (Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- )

• Product Name: Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo-
• CAS No: 2870674-78-3
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5563864
• Update Time: 2025-05-21

Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- Chemical and Physical Properties

Names and Identifiers

• Octahydro-7-oxofuro[2,3-c]pyridine-2-carboxylic acid (ACI)
• Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo-

• Inchi： 1S/C8H11NO4/c10-7-6-4(1-2-9-7)3-5(13-6)8(11)12/h4-6H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： UHUSVIRMZKSSEA-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C(C(NCC2)=O)O1)O

Additional information on Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo-

Comprehensive Overview of Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- (CAS No. 2870674-78-3)

Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- (CAS No. 2870674-78-3) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the furopyridine family, a class of molecules known for their diverse biological activities. The unique structural features of this compound, including the octahydro framework and the 7-oxo functional group, make it a valuable intermediate in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- has surged due to their applications in targeting enzyme inhibition, receptor modulation, and anti-inflammatory pathways. Researchers are particularly interested in its potential role in neurodegenerative disease research, as similar structures have shown promise in modulating central nervous system (CNS) targets. The compound's carboxylic acid moiety also offers versatility for further derivatization, enabling the synthesis of analogs with enhanced pharmacokinetic properties.

The synthesis of Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- involves multi-step organic transformations, often starting from readily available pyridine or furan precursors. Key steps may include hydrogenation, oxidation, and cyclization reactions, which are optimized to achieve high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its suitability for downstream applications.

From a commercial perspective, Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- is gaining attention in the fine chemicals market, particularly among suppliers specializing in pharmaceutical intermediates. Its CAS No. 2870674-78-3 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's stability under standard storage conditions (typically at room temperature or refrigerated) further enhances its practicality for industrial and academic use.

Emerging trends in AI-driven drug discovery have also highlighted the importance of compounds like Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo-. Computational models predict its potential interactions with biological targets, accelerating the identification of lead candidates. Additionally, its structural motifs align with current interests in green chemistry, as researchers explore sustainable synthetic routes to minimize environmental impact.

In summary, Furo[2,3-c]pyridine-2-carboxylic acid, octahydro-7-oxo- (CAS No. 2870674-78-3) represents a compelling subject of study for chemists and pharmacologists alike. Its multifaceted applications, coupled with the growing emphasis on heterocyclic scaffolds in drug design, position it as a compound of enduring relevance in scientific and industrial contexts.